Cas no 1000521-27-6 (2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid)
1000521-27-6 structure
Product Name:2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid
CAS No:1000521-27-6
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD09924925
CID:1029444
PubChem ID:53414535
Update Time:2025-08-03
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid
- (3-Trifluoromethyl-pyridin-2-yl)-acetic acid
- 2-(3-(TRIFLUOROMETHYL)(PYRIDIN-2-YL))ACETIC ACID
- AG-D-04070
- AK136039
- CTK3J8445
- KB-221359
- SureCN4538802
- RARECHEM AL MS 0226
- 3-(Trifluoromethyl)pyridine-2-acetic acid
- 2-Pyridineacetic acid, 3-(trifluoromethyl)-
- EN300-1666690
- 2-[3-(trifluoromethyl)pyridin-2-yl]acetic acid
- AS-77789
- DTXSID00696841
- A897650
- D77122
- SCHEMBL4538802
- (3-Trifluoromethyl-pyridin-2-yl)acetic acid
- 1000521-27-6
- DA-16922
- [3-(Trifluoromethyl)pyridin-2-yl]acetic acid
- AKOS015966380
- CS-0112700
-
- MDL： MFCD09924925
- Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-2-1-3-12-6(5)4-7(13)14/h1-3H,4H2,(H,13,14)
- InChI Key： CGXGLHGMLGPAQT-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN=C1CC(=O)O)(F)F
Computed Properties
- Exact Mass: 205.03508
- Monoisotopic Mass: 205.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174166-1g |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 1g |
$608 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG481-200mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 200mg |
1522.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG481-50mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 50mg |
608.0CNY | 2021-08-04 | |
| TRC | T109350-50mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 50mg |
$ 370.00 | 2022-06-03 | ||
| TRC | T109350-100mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 100mg |
$ 605.00 | 2022-06-03 | ||
| Matrix Scientific | 120003-250mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid, 95+% |
1000521-27-6 | 95+% | 250mg |
$468.00 | 2023-09-07 | |
| Matrix Scientific | 120003-1g |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid, 95+% |
1000521-27-6 | 95+% | 1g |
$1170.00 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0985552-5g |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 5g |
$2050 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0985552-1g |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 1g |
$750 | 2024-08-02 | |
| Chemenu | CM174166-250mg |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid |
1000521-27-6 | 95% | 250mg |
$270 | 2022-06-14 |
2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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